N-(4-ethoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(2-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C20H24N2O2/c1-3-24-17-12-10-16(11-13-17)21-20(23)22-14-6-9-19(22)18-8-5-4-7-15(18)2/h4-5,7-8,10-13,19H,3,6,9,14H2,1-2H3,(H,21,23)
• InChI Key: RZKYOPDPBNOEIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCCC2C3=CC=CC=C3C
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide, also known as 'EPM-01', is a synthetic compound that has garnered significant attention in the scientific community due to its potential therapeutic applications. EPM-01 belongs to the class of pyrrolidinecarboxamide compounds and is known to exhibit analgesic and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of EPM-01 is not fully understood. However, studies suggest that EPM-01 may act as an inhibitor of voltage-gated sodium channels, leading to a reduction in neuronal excitability and subsequent pain relief. Additionally, EPM-01 has been shown to modulate the activity of the endocannabinoid system, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
EPM-01 has been shown to exhibit potent analgesic effects in animal models of acute and chronic pain. Furthermore, EPM-01 has been shown to possess anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory pain conditions. Studies have also suggested that EPM-01 may have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of EPM-01 is its potent analgesic and anti-inflammatory properties, making it a promising candidate for the development of novel pain medications. However, the limitations of EPM-01 include its relatively low solubility in water, which may limit its bioavailability and therapeutic efficacy.

Future Directions

There are several future directions for the study of EPM-01. One potential avenue of research is the development of novel formulations of EPM-01 that improve its solubility and bioavailability. Additionally, further studies are needed to fully elucidate the mechanism of action of EPM-01 and to identify potential targets for therapeutic intervention. Finally, clinical trials are needed to evaluate the safety and efficacy of EPM-01 in humans and to determine its potential as a novel pain medication.

Scientific Research Applications

EPM-01 has been extensively studied for its potential therapeutic applications in the field of pain management. Studies have shown that EPM-01 exhibits potent analgesic effects in animal models of acute and chronic pain. Furthermore, EPM-01 has been shown to possess anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory pain conditions.